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Compound of Interest

Compound Name: 4-Fluoro-2-nitro-n-phenylaniline

CAS No.: 1743-90-4

Cat. No.: B14762715

Get Quote

).

Executive Summary & Strategic Rationale
This protocol details the regioselective synthesis of 4-Fluoro-2-nitro-N-phenylaniline (also

known as 4-fluoro-2-nitrodiphenylamine), a critical intermediate in the development of

benzimidazole-based therapeutics and functional dyes.

Scientific Premise: The synthesis exploits the differential reactivity of fluorine substituents on

the 2,5-difluoronitrobenzene scaffold.[1][2] In Nucleophilic Aromatic Substitution (

), the nitro group (

) acts as a potent electron-withdrawing group (EWG) that activates the aromatic ring.

The fluorine at the C2 position is ortho to the nitro group and is highly activated due to strong

inductive ($ -I

-M $) electron withdrawal, stabilizing the Meisenheimer complex intermediate.
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The fluorine at the C5 position is meta to the nitro group and remains electronically

deactivated.

This electronic disparity ensures high regioselectivity, allowing for the exclusive formation of the

target 4-fluoro isomer without the need for complex protecting group strategies.
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Figure 1: Mechanistic pathway of the regioselective

reaction. The nucleophilic attack occurs exclusively at the activated ortho-position.

Experimental Design & Safety
Reagents and Materials Table
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Reagent CAS Number Eq. Role Hazards (GHS)

2,5-

Difluoronitrobenz

ene

364-74-9 1.0 Substrate
Irritant,

Combustible

Aniline 62-53-3 1.2 Nucleophile

Toxic,

Carcinogen,

Sensitizer

Potassium

Carbonate (

)

584-08-7 1.5 Acid Scavenger Irritant

DMSO (Dimethyl

sulfoxide)
67-68-5 Solvent

Reaction

Medium

Permeator

(Carrier)

Ethanol / Water - - Workup/Recryst. Flammable

Critical Safety Protocols
Nitro Compounds: While 2,5-difluoronitrobenzene is stable, nitro-aromatics can be energetic.

Avoid heating to dryness or subjecting the reaction mixture to temperatures above 150°C.

Aniline Handling: Aniline is toxic by inhalation and skin absorption. Double-gloving

(Nitrile/Laminate) and working within a fume hood are mandatory.

Fluoride Waste: The reaction generates fluoride ions. Dispose of aqueous waste in

segregated containers compatible with fluoride salts to prevent glass etching or interaction

with acidic waste streams.

Detailed Synthesis Protocol
Target Scale: 10 mmol (approx. 1.59 g of starting material)

Step 1: Reaction Setup
Preparation: Oven-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar.
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Charging: Add 2,5-difluoronitrobenzene (1.59 g, 10.0 mmol) and anhydrous DMSO (15 mL).

Stir until dissolved.

Base Addition: Add anhydrous

(2.07 g, 15.0 mmol) to the solution. The suspension may turn slightly yellow.

Note: Anhydrous conditions are preferred to minimize hydrolysis of the fluoride, though the

SNAr reaction is generally faster than hydrolysis under these conditions.

Nucleophile Addition: Add Aniline (1.12 g, 1.09 mL, 12.0 mmol) dropwise over 5 minutes at

room temperature.

Step 2: Reaction & Monitoring[2]
Heating: Equip the flask with a reflux condenser. Heat the reaction mixture to 80°C in an oil

bath.

Duration: Stir vigorously for 4–6 hours.

Monitoring (TLC): Monitor consumption of the starting material using TLC (Eluent: 20% Ethyl

Acetate in Hexanes).

Starting Material

: ~0.6

Product

: ~0.4 (Distinct orange/red spot)

Visualization: UV light (254 nm).

Step 3: Workup and Isolation
Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly into 100

mL of ice-cold water with vigorous stirring. The product should precipitate as a bright

orange/red solid.
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Filtration: Stir the aqueous suspension for 30 minutes to ensure full precipitation and removal

of DMSO. Filter the solid using a Buchner funnel.

Washing: Wash the filter cake with water (

mL) to remove residual base and DMSO. Wash once with cold hexanes (10 mL) to remove
unreacted aniline.

Drying: Air dry the solid on the filter for 1 hour.

Step 4: Purification (Recrystallization)
Solvent System: Ethanol (95%).

Procedure: Dissolve the crude solid in the minimum amount of boiling ethanol. Allow the

solution to cool slowly to room temperature, then refrigerate at 4°C for 2 hours.

Collection: Filter the crystalline product and dry in a vacuum oven at 45°C for 6 hours.

Analytical Validation & Quality Control
To ensure the integrity of the protocol, the isolated product must be validated against the

following specifications.

Expected Data
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Parameter Specification Notes

Appearance Orange to Red crystalline solid
Typical for nitro-anilines due to

conjugation.

Yield 85% - 92%
High efficiency due to activated

ortho-fluorine.

Melting Point 115°C - 118°C
Sharp range indicates high

purity.

NMR (DMSO-

)

9.40 (s, 1H, NH), 7.95 (dd,

1H), 7.40-7.10 (m, 7H)

Diagnostic NH singlet

downfield due to H-bonding

with

.

NMR
Single peak around -110 to

-120 ppm

Absence of starting material

peaks (-105, -115 ppm).

Structural Confirmation Logic
The identity of the product as the 4-fluoro isomer (rather than the 5-fluoro) is confirmed by the

coupling constants in the

NMR.

The proton at C3 (between

and F) will appear as a doublet of doublets (dd) with a large

coupling (~8-10 Hz) and a small meta-coupling.

If the wrong isomer (5-fluoro) were formed, the proton patterns would differ significantly due

to the different proximity to the nitro group.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield Incomplete precipitation

Increase water volume during

quench or extract aqueous

layer with Ethyl Acetate.

Oiling Out
Product melting point

depressed by impurities

Recrystallize from

Ethanol/Water (9:1) instead of

pure Ethanol.

Dark Impurities Oxidation of aniline

Ensure aniline is

distilled/colorless before use;

conduct reaction under

Nitrogen atmosphere.

Starting Material Remains Old reagents

Ensure

is anhydrous and finely

ground.[3] Increase temp to

90°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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